Cas no 74036-88-7 (2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester)

• Product Name: 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester
• CAS No: 74036-88-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 3200692
• PubChem ID: 12586399
• Update Time: 2025-08-05

2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOPENTENE-1-CARBOXYLIC ACID, 2-ETHOXY-, METHYL ESTER
• Methyl 2-ethoxycyclopent-1-ene-1-carboxylate
• 74036-88-7
• 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester

• Inchi： 1S/C9H14O3/c1-3-12-8-6-4-5-7(8)9(10)11-2/h3-6H2,1-2H3
• InChI Key： KJMKDMJQYRHAJL-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 170.094294304Da
• Monoisotopic Mass: 170.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester

2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester (CAS No. 74036-88-7): An Overview

2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester (CAS No. 74036-88-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a cyclopentene ring, an ethoxy group, and a methyl ester moiety. These structural features contribute to its diverse applications and potential in various research and industrial settings.

The chemical formula of 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester is C₉H₁₄O₃. Its molecular weight is approximately 166.20 g/mol. The compound is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of synthetic chemistry, 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester serves as an important building block for the synthesis of more complex molecules. Its reactivity is primarily centered around the cyclopentene ring and the ester functional group. Recent studies have explored its potential as a precursor for the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. For instance, researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of novel anti-inflammatory agents with promising therapeutic properties.

The cyclopentene ring in 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester can undergo various reactions such as Diels-Alder cycloadditions and electrophilic additions. These reactions are crucial for the construction of complex carbon frameworks found in natural products and pharmaceuticals. Additionally, the ester group can be hydrolyzed to form the corresponding carboxylic acid or converted to other functional groups through various chemical transformations. This versatility makes it an attractive starting material for chemists working on drug discovery and development.

In the pharmaceutical industry, 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester has shown potential as an intermediate in the synthesis of drugs targeting various diseases. For example, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the development of new antiviral agents against influenza viruses. The compound's ability to undergo selective functionalization allows for the introduction of specific pharmacophores that enhance its biological activity and reduce side effects.

Beyond pharmaceutical applications, 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester has found use in materials science and polymer chemistry. Its reactivity with various monomers enables the synthesis of functional polymers with tailored properties. These polymers have applications in areas such as coatings, adhesives, and advanced materials for electronic devices. Researchers at MIT have demonstrated the use of this compound in the development of conductive polymers with enhanced electrical conductivity and mechanical stability.

The safety profile of 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester is an important consideration for its use in both laboratory and industrial settings. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent inhalation, skin contact, and ingestion. It is recommended to work with this compound under a fume hood and to wear personal protective equipment such as gloves and safety goggles.

In conclusion, 2-Ethoxy-1-cyclopentene-1-carboxylic Acid Methyl Ester (CAS No. 74036-88-7) is a valuable compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique molecular structure and reactivity make it an essential building block for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.